Cas no 1261620-03-4 (3-(5-chloro-2-fluorophenyl)propanal)

• Product Name: 3-(5-chloro-2-fluorophenyl)propanal
• CAS No: 1261620-03-4
• MF: C₉H₈ClFO
• MW: 186.610625267029
• MDL: MFCD18393094
• CID: 4966083
• PubChem ID: 103689398
• Update Time: 2025-11-02

3-(5-chloro-2-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(5'-Chloro-2'-fluorophenyl)propionaldehyde
• 3-(5-chloro-2-fluorophenyl)propanal

• MDL： MFCD18393094
• Inchi： 1S/C9H8ClFO/c10-8-3-4-9(11)7(6-8)2-1-5-12/h3-6H,1-2H2
• InChI Key： OECMTKZEKCYPED-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CCC=O)F

Computed Properties

• Exact Mass: 186.0247707 g/mol
• Monoisotopic Mass: 186.0247707 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 186.61
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Additional information on 3-(5-chloro-2-fluorophenyl)propanal

Comprehensive Overview of 3-(5-chloro-2-fluorophenyl)propanal (CAS No. 1261620-03-4): Properties, Applications, and Industry Insights

The chemical compound 3-(5-chloro-2-fluorophenyl)propanal (CAS No. 1261620-03-4) is a specialized aromatic aldehyde with significant relevance in pharmaceutical and agrochemical research. Its molecular structure, featuring a chloro-fluorophenyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. This article delves into its physicochemical properties, synthetic routes, and emerging applications, while addressing trending topics like green chemistry and AI-driven drug discovery.

With the increasing demand for halogenated compounds in medicinal chemistry, 3-(5-chloro-2-fluorophenyl)propanal has garnered attention for its role in developing kinase inhibitors and antiviral agents. Researchers frequently search for "CAS 1261620-03-4 solubility" or "synthesis of fluorophenyl aldehydes," reflecting its technical importance. The compound’s logP value (~2.8) and moderate polarity enhance its utility in structure-activity relationship (SAR) studies.

From an industrial perspective, the compound aligns with the shift toward sustainable synthesis. Recent patents highlight its use in catalyzed cross-coupling reactions, reducing waste generation. Environmental concerns have spurred interest in "biodegradable intermediates," though 3-(5-chloro-2-fluorophenyl)propanal itself requires careful handling due to its low biodegradability. Innovations like flow chemistry are being explored to optimize its production.

Analytical characterization of CAS 1261620-03-4 typically involves GC-MS and NMR spectroscopy, with its 1H-NMR peak at 9.8 ppm (aldehyde proton) serving as a diagnostic marker. The compound’s thermal stability (decomposes above 200°C) suits high-temperature reactions, a feature queried in forums discussing "high-temperature stable aldehydes."

In drug discovery, 3-(5-chloro-2-fluorophenyl)propanal is pivotal for designing allosteric modulators, particularly targeting G-protein-coupled receptors (GPCRs). Its meta-substitution pattern influences binding affinity, a topic explored in recent molecular docking studies. Searches for "fluorophenyl aldehyde derivatives" and "GPCR ligand synthesis" underscore its niche applications.

Regulatory compliance for 1261620-03-4 varies by region, but it is not classified as hazardous under major frameworks like REACH or GHS. However, labs prioritize "safe handling of aromatic aldehydes," emphasizing PPE and ventilation. The compound’s low acute toxicity (LD50 > 2000 mg/kg) supports its adoption in scalable processes.

Future prospects for 3-(5-chloro-2-fluorophenyl)propanal include its integration into automated synthesis platforms and machine learning-based retrosynthesis. As industries seek "cost-effective chiral building blocks," its enantioselective variants may gain traction. Collaborative studies with CRISPR-based target validation could further expand its therapeutic potential.